69-53-4

Ampicillin

In Stock

• CAS RN:
• 69-53-4

• Formula:
• C16H19N3O4S

• InChI:
• InChI=1S/C16H19N3O4S/c1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8/h3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23)/t9-,10-,11+,14-/m1/s1

• InChIKey:
• AVKUERGKIZMTKX-UHFFFAOYSA-N

• Ampicillin is an antibiotic used to prevent and treat a number of bacterial infections. This includes respiratory tract infections, urinary tract infections, meningitis, salmonella infections, and endocarditis. It may also be used to prevent group B streptococcal infection in newborns. It is used by mouth, by injection into a muscle, or intravenously. It is not useful for the treatment of viral infections. Ampicillin was developed in 1961. It is on the World Health Organization's List of Essential Medicines, the most important medication needed in a basic health system. Ampicillin is in the penicillin group of beta-lactam antibiotics and is part of the aminopenicillin family. It is roughly equivalent to amoxicillin in terms of activity. Ampicillin is able to penetrate Gram-positive and some Gram-negative bacteria. It differs from penicillin G, or be...

N~2~-(4-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-(tetrahydro-2-furanylmethyl)glycinamide

In Stock

• CAS RN:
• 5669-53-4

• Formula:
• C21H26N2O5S

• InChI:
• InChI=1S/C21H26N2O5S/c1-16-5-11-20(12-6-16)29(25,26)23(17-7-9-18(27-2)10-8-17)15-21(24)22-14-19-4-3-13-28-19/h5-12,19H,3-4,13-15H2,1-2H3,(H,22,24)

• InChIKey:
• APTIVMLNCQRWRQ-UHFFFAOYSA-N

• N~2~-(4-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-(tetrahydro-2-furanylmethyl)glycinamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.5 g/mol. The purity is usually 95%.

D-Proline, 4-hydroxy-1-methyl-, cis-

In Stock

• CAS RN:
• 63269-53-4

• Formula:
• C6H11NO3

• InChI:
• InChI=1S/C6H11NO3/c1-7-3-4(8)2-5(7)6(9)10/h4-5,8H,2-3H2,1H3,(H,9,10)/t4-,5-/m1/s1

• InChIKey:
• FMIPNAUMSPFTHK-RFZPGFLSSA-N

• D-Proline, 4-hydroxy-1-methyl-, cis- is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.

4-[[(Carboxymethyl)amino]sulfonyl]benzenediazonium Hexafluorophosphate

In Stock

• CAS RN:
• 84869-53-4

• Formula:
• C₈H₈F₆N₃O₄PS

• 4-[[(Carboxymethyl)amino]sulfonyl]benzenediazonium Hexafluorophosphate is a useful research compound. Its molecular formula is C₈H₈F₆N₃O₄PS and its molecular weight is 387.2. The purity is usually 95%.

(E)-N'-(2-cyanophenyl)-N,N-dimethylethenimidamide

In Stock

• CAS RN:
• 102669-53-4

• Formula:
• C11H13N3

• InChI:
• InChI=1S/C11H13N3/c1-9(14(2)3)13-11-7-5-4-6-10(11)8-12/h4-7H,1-3H3

• InChIKey:
• UGVKZWBSLDLRJO-UKTHLTGXSA-N

• (E)-N'-(2-cyanophenyl)-N,N-dimethylethenimidamide is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.246. The purity is usually 95%.

N-[2-(4-Chloro-phenyl)-ethyl]-2-[3-cyano-6-(3-methoxy-phenyl)-pyridin-2-ylsulfanyl]-acetamide

• CAS RN:
• 445269-53-4

• Formula:
• C23H20ClN3O2S

• InChI:
• InChI=1S/C23H20ClN3O2S/c1-29-20-4-2-3-17(13-20)21-10-7-18(14-25)23(27-21)30-15-22(28)26-12-11-16-5-8-19(24)9-6-16/h2-10,13H,11-12,15H2,1H3,(H,26,28)

• InChIKey:
• QKLWDEKOCGMKJF-UHFFFAOYSA-N

• N-[2-(4-Chloro-phenyl)-ethyl]-2-[3-cyano-6-(3-methoxy-phenyl)-pyridin-2-ylsulfanyl]-acetamide is a useful research compound. Its molecular formula is C23H20ClN3O2S and its molecular weight is 437.9g/mol. The purity is usually 95%.

(6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-YL)-acetic acid

In Stock

• CAS RN:
• 885269-53-4

• Formula:
• C12H13FO2

• InChI:
• InChI=1S/C12H13FO2/c13-11-4-3-9-5-8(6-12(14)15)1-2-10(9)7-11/h3-4,7-8H,1-2,5-6H2,(H,14,15)

• InChIKey:
• JJRFXMTURKSVLL-UHFFFAOYSA-N

• (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-YL)-acetic acid is a useful research compound. Its molecular formula is C12H13FO2 and its molecular weight is 208.23 g/mol. The purity is usually 95%.

7-[(Phenylsulfonyl)amino]heptanoic acid

In Stock

• CAS RN:
• 123469-53-4

• Formula:
• C13H19NO4S

• InChI:
• InChI=1S/C13H19NO4S/c15-13(16)10-6-1-2-7-11-14-19(17,18)12-8-4-3-5-9-12/h3-5,8-9,14H,1-2,6-7,10-11H2,(H,15,16)

• InChIKey:
• VYASIDRVJHKUNA-UHFFFAOYSA-N

• 7-[(Phenylsulfonyl)amino]heptanoic acid is a useful research compound. Its molecular formula is C13H19NO4S and its molecular weight is 285.36. The purity is usually 95%.

7-Chloro-3-(oxolan-2-ylmethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

In Stock

• CAS RN:
• 851169-53-4

• Formula:
• C13H13ClN2O2S

• InChI:
• InChI=1S/C13H13ClN2O2S/c14-8-3-4-10-11(6-8)15-13(19)16(12(10)17)7-9-2-1-5-18-9/h3-4,6,9H,1-2,5,7H2,(H,15,19)

• InChIKey:
• PIDANLYQPDAYQQ-UHFFFAOYSA-N

• 7-Chloro-3-(oxolan-2-ylmethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C13H13ClN2O2S and its molecular weight is 296.77. The purity is usually 95%.

2',3'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898769-53-4

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-7-5-9-17(15(13)3)11-12-19(20)18-10-6-8-14(2)16(18)4/h5-10H,11-12H2,1-4H3

• InChIKey:
• PUFCVMPLUORDTE-UHFFFAOYSA-N

• 2',3'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

5-((3-Methoxyphenyl)(4-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851969-53-4

• Formula:
• C19H24N4O2S

• InChI:
• InChI=1S/C19H24N4O2S/c1-12-7-9-22(10-8-12)16(14-5-4-6-15(11-14)25-3)17-18(24)23-19(26-17)20-13(2)21-23/h4-6,11-12,16,24H,7-10H2,1-3H3

• InChIKey:
• LPGOIQVNJVIVSZ-UHFFFAOYSA-N

• 5-((3-Methoxyphenyl)(4-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H24N4O2S and its molecular weight is 372.49. The purity is usually 95%.

3,5-dimethyl-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953969-53-4

• Formula:
• C21H27N3O

• InChI:
• InChI=1S/C21H27N3O/c1-16-11-17(2)13-19(12-16)21(25)23-14-18-6-9-24(10-7-18)15-20-5-3-4-8-22-20/h3-5,8,11-13,18H,6-7,9-10,14-15H2,1-2H3,(H,23,25)

• InChIKey:
• SFNLLDVCVZZCII-UHFFFAOYSA-N

• 3,5-dimethyl-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C21H27N3O and its molecular weight is 337.467. The purity is usually 95%.

3-(Piperazin-1-YL)-1H-indole

Usually In Stock

• CAS RN:
• 149669-53-4

• Formula:
• C12H15N3

• InChI:
• InChI=1S/C12H15N3/c1-2-4-11-10(3-1)12(9-14-11)15-7-5-13-6-8-15/h1-4,9,13-14H,5-8H2

• InChIKey:
• VASVHOLFOSSBKT-UHFFFAOYSA-N

• 3-(Piperazin-1-YL)-1H-indole is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.

6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid

In Stock

• CAS RN:
• 2219369-53-4

• Formula:
• C24H20N2O5

• 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C24H20N2O5 and its molecular weight is 416.4. The purity is usually 95%.

2-bromo-5-chloro-1,3-thiazole-4-carboxylic Acid

In Stock

• CAS RN:
• 1027169-53-4

• Formula:
• C4HBrClNO2S

• InChI:
• InChI=1S/C4HBrClNO2S/c5-4-7-1(3(8)9)2(6)10-4/h(H,8,9)

• InChIKey:
• YPVLHDUANVJQBW-UHFFFAOYSA-N

• 2-bromo-5-chloro-1,3-thiazole-4-carboxylic Acid is a useful research compound. Its molecular formula is C4HBrClNO2S and its molecular weight is 242.47. The purity is usually 95%.

2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

In Stock

• CAS RN:
• 1158269-53-4

• Formula:
• C10H11N3O2

• InChI:
• InChI=1S/C10H11N3O2/c1-5-4-6(2)13-9(11-5)8(10(14)15)7(3)12-13/h4H,1-3H3,(H,14,15)

• InChIKey:
• XEUGZQWIQWRVSX-UHFFFAOYSA-N

• 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.

6-Methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrobromide

In Stock

• CAS RN:
• 1158469-53-4

• Formula:
• C11H16BrNO

• InChI:
• InChI=1S/C11H15NO.BrH/c1-8-3-4-9-7-10(13-2)5-6-11(9)12-8;/h5-8,12H,3-4H2,1-2H3;1H

• InChIKey:
• KVXGMEQWUKHMJI-UHFFFAOYSA-N

• 6-Methoxy-2-methyl-1,2,3,4-tetrahydroquinoline hydrobromide is a useful research compound. Its molecular formula is C11H16BrNO and its molecular weight is 258.15 g/mol. The purity is usually 95%.

4-(2,6-Dichlorobenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187169-53-4

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-7-9(5-6-16-8)13(17)12-10(14)3-2-4-11(12)15/h2-7H,1H3

• InChIKey:
• GOGFRPXHKHSVCY-UHFFFAOYSA-N

• 4-(2,6-Dichlorobenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.

methyl 2-[4-(3-hydroxypropyl)-1H-1,2,3-triazol-1-yl]acetate

In Stock

• CAS RN:
• 1564569-53-4

• Formula:
• C8H13N3O3

• InChI:
• InChI=1S/C8H13N3O3/c1-14-8(13)6-11-5-7(9-10-11)3-2-4-12/h5,12H,2-4,6H2,1H3

• InChIKey:
• BEOSCXPTTPPFQX-UHFFFAOYSA-N

• Methyl 2-[4-(3-hydroxypropyl)-1H-1,2,3-triazol-1-yl]acetate is a useful research compound. Its molecular formula is C8H13N3O3 and its molecular weight is 199.21. The purity is usually 95%.

5-Bromo-4-chloro-N,N-dimethylpyridin-2-amine

In Stock

• CAS RN:
• 1823969-53-4

• Formula:
• C7H8BrClN2

• InChI:
• InChI=1S/C7H8BrClN2/c1-11(2)7-3-6(9)5(8)4-10-7/h3-4H,1-2H3

• InChIKey:
• DRHIJXJMPHYONC-UHFFFAOYSA-N

• 5-Bromo-4-chloro-N,N-dimethylpyridin-2-amine is a useful research compound. Its molecular formula is C7H8BrClN2 and its molecular weight is 235.51. The purity is usually 95%.

4-Bromo-3-(difluoromethyl)-1-methyl-5-(trifluoromethyl)pyrazole

Usually In Stock

• CAS RN:
• 2248269-53-4

• Formula:
• C6H4BrF5N2

• InChI:
• InChI=1S/C6H4BrF5N2/c1-14-4(6(10,11)12)2(7)3(13-14)5(8)9/h5H,1H3

• InChIKey:
• XHJZSYJVDSLXPY-UHFFFAOYSA-N

• 4-Bromo-3-(difluoromethyl)-1-methyl-5-(trifluoromethyl)pyrazole is a useful research compound. Its molecular formula is C6H4BrF5N2 and its molecular weight is 279.008. The purity is usually 95%.